(R)-N-methyltetrahydrofuran-3-amine
Overview
Description
(R)-N-Methyltetrahydrofuran-3-amine (R-NMTFA) is a biologically active compound that has been studied for its potential applications in the fields of medicinal chemistry and biochemistry. R-NMTFA has been found to possess a wide range of biochemical and physiological effects, as well as a variety of applications in laboratory experiments.
Scientific Research Applications
Synthetic Technology Development :
- A study by Yang Jianping (2012) focused on the synthesis of (R)-3-aminotetrahydrofuran using (S)-3-hydroxyltetrahydrofuran. This method is more economical compared to previously reported methods, highlighting its potential application in industrial organic synthesis.
Reductive Amination and Catalyst Development :
- A 2018 study by Senthamarai et al. described an expedient reductive amination process using cobalt oxide nanoparticles. This process is significant for the synthesis of N-methylated and N-alkylated amines, including compounds like (R)-N-methyltetrahydrofuran-3-amine, which are crucial in life-science molecule production (Senthamarai et al., 2018).
Chemical Education and Problem-Based Learning :
- In 2022, Petri and Suryelita developed student worksheets based on Problem-Based Learning for the topic of amines, including compounds like this compound. This approach demonstrates the relevance of amines in various real-life applications, including drugs, shampoos, and engine lubricants (Petri & Suryelita, 2022).
Environmental Studies :
- A 2010 study by VandenBoer et al. examined the size distribution of alkyl amines, including this compound, in continental particulate matter. This research contributes to understanding the environmental impact and atmospheric behavior of amines (VandenBoer et al., 2010).
Wastewater Treatment :
- In 2016, Song et al. investigated the use of magnetic amine/Fe3O4 functionalized biopolymer resin for removing anionic dyes from wastewater. This highlights the application of amines in water purification and environmental remediation (Song et al., 2016).
properties
IUPAC Name |
(3R)-N-methyloxolan-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c1-6-5-2-3-7-4-5/h5-6H,2-4H2,1H3/t5-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQVZUXUQGFIYEK-RXMQYKEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCOC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@@H]1CCOC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30680177 | |
Record name | (3R)-N-Methyloxolan-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30680177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1292902-59-0 | |
Record name | (3R)-N-Methyloxolan-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30680177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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